Cas no 1073607-07-4 (latrunculone B)

latrunculone B structure
latrunculone B structure
Product Name:latrunculone B
CAS No:1073607-07-4
MF:C22H31NO6S
MW:437.549645662308
CID:2001283
PubChem ID:25150348
Update Time:2025-04-21

latrunculone B Chemical and Physical Properties

Names and Identifiers

    • latrunculone B
    • (1R,4Z,10Z,12S,15R,17R)-17-Hydroxy-5,12-dimethyl-17-[(4R)-2-oxo-1,3-thiazolidin-4-yl]-2,16-dioxabicyclo[13.3.1]nonadeca-4,10-diene-3,8-dione
    • (1R,4S,5Z,11Z,15R,17R)-17-hydroxy-4,11-dimethyl-17-((4R)-2-oxo-1,3-thiazolidin-4-yl)-14,18-dioxabicyclo(13.3.1)nonadeca-5,11-diene-8,13-dione
    • 1073607-07-4
    • (1R,4S,5Z,11Z,15R,17R)-17-hydroxy-4,11-dimethyl-17-[(4R)-2-oxo-1,3-thiazolidin-4-yl]-14,18-dioxabicyclo[13.3.1]nonadeca-5,11-diene-8,13-dione
    • Q27137470
    • CHEBI:69130
    • CHEMBL485952
    • Inchi: 1S/C22H31NO6S/c1-14-4-3-5-16(24)8-6-15(2)10-20(25)28-18-11-17(9-7-14)29-22(27,12-18)19-13-30-21(26)23-19/h3-4,10,14,17-19,27H,5-9,11-13H2,1-2H3,(H,23,26)
    • InChI Key: GCLFJDBFHQMHMU-UHFFFAOYSA-N
    • SMILES: CC1C=CCC(=O)CCC(C)=CC(=O)OC2CC(C3NC(=O)SC3)(OC(C2)CC1)O

Computed Properties

  • Exact Mass: 437.18720888Da
  • Monoisotopic Mass: 437.18720888Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.663
  • Topological Polar Surface Area: 127Ų

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